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Cat. No.: B12279329

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the quantitative analysis of glyphosate
monoammonium residues in water samples. The methods described herein are based on

established analytical techniques, including liquid chromatography coupled with mass

spectrometry (LC-MS/MS) and high-performance liquid chromatography (HPLC) with

fluorescence detection.

Introduction
Glyphosate, the active ingredient in many broad-spectrum herbicides, and its primary

metabolite, aminomethylphosphonic acid (AMPA), are compounds of significant environmental

interest due to their widespread use in agriculture.[1][2] Their high polarity and water solubility

make them challenging to analyze at trace levels.[1] This application note details two robust

methods for the determination of glyphosate and AMPA in various water matrices: a pre-column

derivatization method using 9-fluorenylmethylchloroformate (FMOC-Cl) followed by LC-MS/MS

analysis, and the U.S. Environmental Protection Agency (EPA) Method 547, which employs

post-column derivatization with fluorescence detection.[1][3]
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Analytical Methods Overview
The choice of analytical method often depends on the required sensitivity, specificity, and

available instrumentation.

Pre-column Derivatization with LC-MS/MS: This is a highly sensitive and specific method

suitable for detecting glyphosate and AMPA at ultra-trace levels. Derivatization with FMOC-Cl

renders the analytes less polar, improving their retention on reversed-phase HPLC columns

and enhancing their ionization for mass spectrometric detection.[1]

EPA Method 547 (Post-column Derivatization with Fluorescence Detection): This is an

established regulatory method for monitoring glyphosate in drinking water.[3][4] It involves

direct injection of the water sample, separation by ion-exchange chromatography, followed

by post-column oxidation and derivatization to form a fluorescent product.[5]

Experimental Protocols
Method 1: Pre-Column Derivatization with FMOC-Cl
followed by LC-MS/MS
This protocol is adapted from various sources utilizing pre-column derivatization with FMOC-Cl

for the analysis of glyphosate and AMPA in water.[1][6][7]

1. Sample Preparation and Derivatization

Collect water samples in polypropylene containers.

Filter the water samples through a 0.22 µm or 0.45 µm filter.[1][3]

To a 4 mL aliquot of the filtered water sample in a polypropylene tube, add the following

reagents:

10 µL of a 200 µg/L internal standard solution (e.g., glyphosate-13C2, 15N).[1]

50 µL of a 2 g/L EDTA solution to chelate metal ions.[1][6]

800 µL of a 50 g/L borate buffer solution in water to maintain alkaline conditions.[1][6]
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860 µL of a 250 mg/L FMOC-Cl solution in acetonitrile.[1]

Cap the tube and vortex to mix.

Incubate the reaction mixture for 2 hours at 37°C or for a minimum of 30 minutes at room

temperature.[1][8] Microwave-assisted derivatization can reduce this time to under 2.5

minutes.[7]

After incubation, add 3 drops of phosphoric acid to stop the reaction and vortex to mix.[1]

Add 2 mL of dichloromethane (DCM) to the tube and vortex to extract excess FMOC-Cl.[1]

Allow the layers to separate for 10 minutes.

Transfer 1 mL of the upper aqueous layer into a vial for LC-MS/MS analysis.[1]

2. LC-MS/MS Instrumentation and Conditions

Liquid Chromatography:

System: ACQUITY UPLC I-Class System or equivalent.[1]

Column: A reversed-phase column suitable for polar compounds.

Mobile Phase A: Water with 2.5 mM ammonium acetate.[9]

Mobile Phase B: Acetonitrile.[9]

Flow Rate: 0.3 mL/min.[9]

Gradient: A typical gradient would start with a low percentage of organic phase, ramp up to

a high percentage to elute the derivatized analytes, and then return to initial conditions for

equilibration.[9]

Mass Spectrometry:

System: Xevo TQ-XS Triple Quadrupole Mass Spectrometer or equivalent.[1]

Ionization: Electrospray ionization (ESI) in negative ion mode.[10]
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Acquisition Mode: Multiple Reaction Monitoring (MRM). The specific precursor and product

ions for the FMOC derivatives of glyphosate and AMPA should be optimized for the

instrument used.[1]

Method 2: EPA Method 547 - Post-Column Derivatization
and Fluorescence Detection
This protocol is a summary of the U.S. EPA Method 547 for the analysis of glyphosate in

drinking water.[3][4][11]

1. Sample Preparation

Collect water samples in glass containers.[5]

If the water is chlorinated, dechlorinate by adding 100 mg/L of sodium thiosulfate.[5]

Filter the sample through a 0.45 µm filter.[3][4]

Store samples at 4°C away from light. The maximum holding time is generally 14 days.[5]

2. HPLC with Post-Column Derivatization

HPLC System:

Instrument: Waters Alliance system for carbamate analysis or equivalent.[3]

Column: Ion Exclusion, 7.8 mm x 150 mm, operated at 55 °C.[3]

Mobile Phase: 0.05% phosphoric acid.[3]

Flow Rate: 1.5 mL/min.[3]

Injection Volume: 200 µL.[3]

Post-Column Reaction System:

Reagent 1 (Oxidizing Agent): Dissolve 1.35 g KH2PO4, 11.6 g NaCl, 0.4 g NaOH, and 0.2

mL of household bleach (containing calcium hypochlorite) in water and dilute to 1 L.[3][4]
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Reagent 2 (Derivatizing Agent): Dissolve 0.8 g of o-phthalaldehyde (OPA) in 10 mL of

methanol. Add this to a solution of 19.1 g of Borax (Na2B4O7•10H2O) in 1 L of water. Add

2 mL of 2-mercaptoethanol. Protect this solution from light.[3][4]

Reaction Conditions: The post-column flow rate for both reagents is 0.5 mL/min, and the

reaction temperature is 38 °C.[3][4]

Detection:

Detector: Fluorescence detector.[3]

Excitation Wavelength: 340 nm.[3]

Emission Wavelength: 455 nm.[3]

Quantitative Data Summary
The following tables summarize typical performance data for the described analytical methods.

Table 1: Performance of Pre-Column Derivatization with LC-MS/MS

Parameter Glyphosate AMPA Reference

Limit of Detection

(LOD)

0.23 µg/L (in hard

water)

0.30 µg/L (in hard

water)
[12]

Limit of Quantification

(LOQ)
0.07 µg/L - [13]

Linearity Range 100 - 1,000 ng/L 100 - 1,000 ng/L [9]

Correlation Coefficient

(R²)
>0.99 >0.99 [9][13]

Recovery 90.37 - 101.70% - [13]

Recovery (spiked tap

water)
91% 89% [14]

Table 2: Performance of EPA Method 547
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Parameter Glyphosate Reference

Method Detection Limit (MDL) 9 µg/L (in ground water) [5]

Method Detection Limit (MDL) 6 µg/L (in tap water) [5]

Fortified Concentration for QC 250 µg/L [5]

Visualized Workflows
The following diagrams illustrate the experimental workflows for the two analytical methods.

Sample Preparation Derivatization Extraction Analysis

Water Sample Filter (0.22 µm) Take 4 mL Aliquot
Add Internal Std,

EDTA, Borate Buffer,
and FMOC-Cl

Incubate
(e.g., 2h at 37°C)

Stop Reaction
(Phosphoric Acid) Add Dichloromethane Vortex & Separate

Layers Collect Aqueous Layer LC-MS/MS Analysis

Click to download full resolution via product page

Caption: Workflow for Pre-Column Derivatization with FMOC-Cl and LC-MS/MS Analysis.

Sample Preparation HPLC Separation Post-Column Reaction Detection

Water Sample Dechlorinate
(if necessary) Filter (0.45 µm) Direct Injection

(200 µL)
Ion-Exchange

Column
Oxidation

(Hypochlorite)
Derivatization

(OPA Reagent)
Reaction Coil

(38°C)
Fluorescence

Detection

Click to download full resolution via product page

Caption: Workflow for EPA Method 547 (Post-Column Derivatization and Fluorescence

Detection).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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